Cas no 1249925-24-3 (PROPAN-2-YL 2-(ETHYLAMINO)ACETATE)

• Product Name: PROPAN-2-YL 2-(ETHYLAMINO)ACETATE
• CAS No: 1249925-24-3
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD16107039
• CID: 5302842
• Update Time: 2025-07-19

PROPAN-2-YL 2-(ETHYLAMINO)ACETATE Chemical and Physical Properties

Names and Identifiers

• Glycine, N-ethyl-, 1-methylethyl ester
• PROPAN-2-YL 2-(ETHYLAMINO)ACETATE

• MDL： MFCD16107039
• Inchi： 1S/C7H15NO2/c1-4-8-5-7(9)10-6(2)3/h6,8H,4-5H2,1-3H3
• InChI Key： KRIIUKMNPFFPKX-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)CNCC

Additional information on PROPAN-2-YL 2-(ETHYLAMINO)ACETATE

Introduction to PROPAN-2-YL 2-(ETHYLAMINO)ACETATE (CAS No. 1249925-24-3)

PROPAN-2-YL 2-(ETHYLAMINO)ACETATE, also known by its CAS number 1249925-24-3, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes an ethylamino group and an ester functional group, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of PROPAN-2-YL 2-(ETHYLAMINO)ACETATE is C7H15NO3, and its molecular weight is approximately 161.19 g/mol. The compound is a colorless liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it an attractive candidate for a wide range of applications.

In the pharmaceutical industry, PROPAN-2-YL 2-(ETHYLAMINO)ACETATE has been explored for its potential as a building block in the synthesis of novel drugs. Recent studies have shown that compounds derived from this ester can exhibit significant biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the synthesis of a series of derivatives of PROPAN-2-YL 2-(ETHYLAMINO)ACETATE that demonstrated potent anti-inflammatory activity in both in vitro and in vivo models.

The ethylamino group in PROPAN-2-YL 2-(ETHYLAMINO)ACETATE plays a crucial role in modulating the biological activity of the compound. This functional group can interact with various biological targets, such as enzymes and receptors, leading to diverse pharmacological effects. The ester functional group, on the other hand, can be hydrolyzed under physiological conditions to release the corresponding carboxylic acid, which may further contribute to the compound's biological activity.

Beyond its pharmaceutical applications, PROPAN-2-YL 2-(ETHYLAMINO)ACETATE has also found use in chemical synthesis and materials science. In organic synthesis, it serves as a versatile intermediate for the preparation of more complex molecules with specific functionalities. For example, it can be used as a starting material for the synthesis of chiral compounds through asymmetric catalysis. In materials science, derivatives of this compound have been investigated for their potential use in the development of advanced materials with unique properties, such as self-healing polymers and stimuli-responsive materials.

The safety profile of PROPAN-2-YL 2-(ETHYLAMINO)ACETATE is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its safety in various contexts. These studies have generally shown that the compound is well-tolerated at moderate concentrations and does not exhibit significant toxicity or mutagenicity. However, as with any chemical compound, appropriate handling and storage precautions should be followed to ensure safe use.

In conclusion, PROPAN-2-YL 2-(ETHYLAMINO)ACETATE (CAS No. 1249925-24-3) is a multifaceted compound with a wide range of potential applications. Its unique molecular structure and favorable physical and chemical properties make it an attractive candidate for further research and development in various fields. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.